Cas no 2172384-45-9 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid
• CAS No: 2172384-45-9
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6536333
• PubChem ID: 165505804
• Update Time: 2025-10-29

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]benzoic acid
• EN300-1494163
• 2172384-45-9

• Inchi： 1S/C27H26N2O5/c1-3-27(2,25(32)28-23-15-9-8-14-21(23)24(30)31)29-26(33)34-16-22-19-12-6-4-10-17(19)18-11-5-7-13-20(18)22/h4-15,22H,3,16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： DKBMAWKOXHXGNN-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC=CC=1C(=O)O)=O)(C)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid

Recent Advances in the Study of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid (CAS: 2172384-45-9)

The compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid (CAS: 2172384-45-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorenylmethoxycarbonyl (Fmoc) protecting group and benzoic acid moiety, has shown promising potential in various applications, including peptide synthesis, drug delivery, and biomedical imaging. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, properties, and potential applications.

Recent studies have focused on optimizing the synthesis of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes solid-phase peptide synthesis (SPPS) techniques, achieving a yield of over 85% with high purity (>98%). The study emphasized the importance of the Fmoc group in protecting the amino functionality during synthesis, which is critical for maintaining the structural integrity of the final product. Additionally, the researchers explored the compound's stability under various pH conditions, revealing its robustness in acidic environments, which is advantageous for pharmaceutical formulations.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound showed selective inhibition of cyclooxygenase-2 (COX-2), with an IC50 value of 12.3 µM. While this activity is not as potent as some existing COX-2 inhibitors, the study suggested that further structural modifications could enhance its efficacy, making it a potential candidate for anti-inflammatory drug development.

Another area of interest is the compound's potential role in drug delivery systems. Researchers have investigated its ability to form self-assembling nanostructures due to the presence of the Fmoc group, which is known to promote π-π stacking interactions. A 2023 study in Advanced Materials demonstrated that 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid could form stable hydrogels under physiological conditions, which could be used as carriers for controlled drug release. The study highlighted the compound's biocompatibility and low cytotoxicity, making it a promising candidate for biomedical applications.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobenzoic acid (CAS: 2172384-45-9) represents a versatile molecule with significant potential in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and application in drug delivery systems underscore its importance as a subject of ongoing investigation. Future research should focus on optimizing its pharmacological properties and exploring its utility in targeted therapies and diagnostic tools.